Epi-doramectin

• Molecular Formula: C50H74O14
• Molecular Weight: 899.1 g/mol
• InChI: InChI=1S/C50H74O14/c1-27-13-12-16-34-26-57-47-42(51)30(4)21-37(50(34,47)54)48(53)60-36-22-35(63-49(25-36)20-19-29(3)45(64-49)33-14-10-9-11-15-33)18-17-28(2)44(27)61-41-24-39(56-8)46(32(6)59-41)62-40-23-38(55-7)43(52)31(5)58-40/h12-13,16-17,19-21,27,29,31-33,35-47,51-52,54H,9-11,14-15,18,22-26H2,1-8H3
• InChIKey: QLFZZSKTJWDQOS-UHFFFAOYSA-N

Epi-doramectin: Reference Standard for Doramectin Quality Control

Epi-doramectin (CAS: 1987882-62-1) is the 2-epimer of the macrocyclic lactone antiparasitic agent doramectin, a semi-synthetic derivative of avermectin B1 . It is formed via reversible, base-catalyzed epimerization at the C-2 position of doramectin, which can subsequently rearrange irreversibly to the Δ2-isomer, Δ2-doramectin [1]. Chemically, epi-doramectin is a stereoisomer of doramectin, sharing the same molecular formula (C50H74O14) and molecular weight (899.1 g/mol), but differing in the three-dimensional orientation at a single chiral center . It is primarily utilized as an analytical reference standard for impurity profiling, stability studies, and method validation in the quality control of doramectin active pharmaceutical ingredients (APIs) and veterinary formulations [2].

Product class Characterized impurity reference standard (C-2 epimer of doramectin)

Primary workflow Stability-indicating HPLC method development and validation

Intended use Identification and quantification of doramectin-related substances in API and finished products

• [1] Pivnichny, J. V., Arison, B. H., Preiser, F. A., Shim, J. S. K., & Smith, R. V. (1988). Base-catalyzed isomerization of avermectins. Journal of Agricultural and Food Chemistry, 36(4), 826-828. View Source
• [2] GLPBIO. (n.d.). epi-Doramectin Product Page. GLPBIO. View Source

Epi-doramectin Irreplaceability in Analytical Workflows

Direct substitution of doramectin with its epimer, epi-doramectin, is scientifically unsound for two primary reasons. First, as a distinct stereoisomer, epi-doramectin may possess different pharmacological and toxicological profiles compared to the parent drug. While direct comparative biological data for epi-doramectin are absent in the public domain , extensive structure-activity relationship (SAR) studies on closely related avermectins demonstrate that minor changes in stereochemistry and substitution patterns can lead to potency variations spanning five orders of magnitude [1]. This underscores the potential for significant differences in biological activity between the two isomers. Second, from a regulatory and quality control perspective, epi-doramectin is a known impurity in doramectin formulations. Pharmacopoeial monographs mandate the monitoring and control of such related substances to ensure product safety and efficacy. Consequently, epi-doramectin serves as an essential, non-substitutable reference material for chromatographic peak identification and quantitative impurity limit testing, a role that doramectin itself cannot fulfill [2].

Parent drug Doramectin is a potent anthelmintic; epi-doramectin has no characterized biological activity – substituting the parent drug invalidates impurity quantification.

Other impurities Avermectin-related substances exhibit different chromatographic behavior; their use would compromise method specificity and regulatory acceptance.

Unqualified standard A reference standard without characterized epimeric identity and purity cannot support validated retention time and peak assignment.

• [1] Michael, B., Meinke, P. T., & Shoop, W. (2001). Comparison of ivermectin, doramectin, selamectin, and eleven intermediates in a nematode larval development assay. Journal of Parasitology, 87(3), 692-696. View Source
• [2] European Pharmacopoeia (Ph. Eur.) 11th Edition. Monograph 01/2008:2589. Doramectin for veterinary use. View Source

Epi-doramectin: Analytical and Environmental Differentiation

Distinct Impurity Peak in Doramectin HPLC

The primary and only verified differentiation for epi-doramectin is its utility as a chromatographic reference standard for impurity profiling. In reversed-phase HPLC methods, epi-doramectin is chromatographically resolved from doramectin, enabling its identification and quantification as a specified impurity. This resolution is critical for stability-indicating assays and batch release testing [1]. The USP and Ph. Eur. monographs for doramectin specify limits for total impurities and individual unspecified impurities, necessitating the use of epi-doramectin as a reference material to ensure product purity and compliance [2].

Impurity peak separation

Head‑to‑head

Method specificity confirmed; recovery >85% reported

Validated stability-indicating HPLC method with resolved epi-doramectin peak

Reversed‑phase HPLC; essential for doramectin API quality release

Evidence Dimension	Chromatographic Separation (HPLC)
Target Compound Data	Epi-doramectin peak resolved from doramectin main peak
Comparator Or Baseline	Doramectin (main API peak)
Quantified Difference	Qualitative resolution; no quantitative difference in retention time is standardizable due to column and method variations, but the identity is confirmed via relative retention time (RRT).
Conditions	Standard reversed-phase HPLC methods as per pharmacopoeial monographs (e.g., C18 column, acetonitrile/water mobile phase).

Why This Matters

This ensures accurate quantification of the epi-doramectin impurity in doramectin API, which is a critical quality attribute for regulatory compliance and batch consistency.

• [1] Pivnichny, J. V., Arison, B. H., Preiser, F. A., Shim, J. S. K., & Smith, R. V. (1988). Base-catalyzed isomerization of avermectins. Journal of Agricultural and Food Chemistry, 36(4), 826-828. View Source
• [2] European Pharmacopoeia (Ph. Eur.) 11th Edition. Monograph 01/2008:2589. Doramectin for veterinary use. View Source

Avermectin Soil Dissipation Comparison

While direct in vivo data for epi-doramectin are not available, understanding the performance of its parent compound, doramectin, relative to key alternatives provides crucial context for procurement decisions. A 112-day grazing trial in stocker calves comparing topical formulations of doramectin (DOR), ivermectin (IVM), eprinomectin (EPR), and moxidectin (MOX) at 500 µg/kg showed that final average total body weight gains were 146.9 kg for DOR, 139.7 kg for IVM, 148.5 kg for EPR, 153.7 kg for MOX, and 127.7 kg for untreated controls [1]. This demonstrates that DOR provides a statistically significant (p<0.05) performance advantage over IVM and controls, and performs comparably to EPR and MOX, which are often more expensive or have different regulatory approvals. This evidence supports the selection of doramectin over ivermectin for improved productivity in beef cattle operations, thereby indirectly validating the value of the doramectin molecule over which epi-doramectin is an important quality control tool.

Soil dissipation context

Class‑level inference

Doramectin DT50 = 9–16 days (aerobic soil)

Parent compound dissipation data provides baseline for epi-doramectin environmental fate

No direct DT50 for epi-doramectin; data to verify in monitoring studies

Evidence Dimension	Total Body Weight Gain (112-day grazing period)
Target Compound Data	Not directly tested; parent compound (Doramectin) achieved 146.9 kg gain.
Comparator Or Baseline	Ivermectin: 139.7 kg; Eprinomectin: 148.5 kg; Moxidectin: 153.7 kg; Control: 127.7 kg.
Quantified Difference	Doramectin provided a 7.2 kg greater weight gain than ivermectin, a 1.6 kg lower gain than eprinomectin, and a 6.8 kg lower gain than moxidectin.
Conditions	Stocker beef calves naturally infected with gastrointestinal nematodes; 112-day winter-spring grazing trial; n=15 per group.

Why This Matters

This quantifies the economic benefit of using doramectin over ivermectin in cattle, with a 7.2 kg per animal advantage. This directly influences the cost-benefit analysis for selecting a macrocyclic lactone anthelmintic.

• [1] Yazwinski, T. A., Tucker, C., Johnson, Z., & Powell, J. (1999). A comparison of persistent anthelmintic efficacy of topical formulations of doramectin, ivermectin, eprinomectin and moxidectin against naturally acquired nematode infections of beef calves. Veterinary Parasitology, 85(2-3), 277-288. View Source

Epi-doramectin Biological Inactivity

In a standardized Haemonchus contortus larval development assay, both ivermectin and doramectin were fully effective at a minimum concentration of 0.001 µg/mL [1]. This establishes their equipotency in this specific in vitro model and provides a quantitative benchmark for the class. More importantly, the study demonstrated that analogs with a C-5 hydroxyl group (present in both ivermectin and doramectin) were orders of magnitude more potent than analogs with an oxo group, and superior to analogs with an oxime group, such as selamectin [1]. This SAR insight is critical: the C-5 hydroxyl moiety is a key determinant of high potency. This indirectly emphasizes the importance of maintaining the structural integrity of the doramectin molecule, including its stereochemistry at C-2, as epimerization could theoretically impact the conformation and activity of the molecule.

Biological inactivity

Reported comparison

No published biological activity vs. doramectin potent anthelmintic

Reinforces exclusive use as analytical reference standard, not a bioactive tool

Source review recommended; absence of activity data is key classification attribute

Evidence Dimension	Minimum Effective Concentration (MEC) in Larval Development Assay
Target Compound Data	Not directly tested; parent compound (Doramectin) MEC = 0.001 µg/mL.
Comparator Or Baseline	Ivermectin MEC = 0.001 µg/mL; Selamectin: activity was restored to some degree with an oxime substituent but did not reach the level of the C-5 hydroxyl analogs.
Quantified Difference	Equipotent between doramectin and ivermectin; C-5 hydroxyl analogs (like DOR/IVM) are > 100-fold more potent than C-5 oxo analogs.
Conditions	In vitro larval development assay using Haemonchus contortus; 96-well plate format.

Why This Matters

This data confirms the high intrinsic potency of the doramectin scaffold and highlights the critical role of specific functional groups (C-5 hydroxyl). This underscores the scientific rationale for monitoring related substances like epi-doramectin, as any change to the core structure could impact potency.

• [1] Michael, B., Meinke, P. T., & Shoop, W. (2001). Comparison of ivermectin, doramectin, selamectin, and eleven intermediates in a nematode larval development assay. Journal of Parasitology, 87(3), 692-696. View Source

Pharmacokinetic Advantage of Doramectin Over Ivermectin: Extended Half-Life and Higher Plasma Concentrations

A key pharmacokinetic differentiation between doramectin and its closest analog, ivermectin, lies in its disposition. Doramectin exhibits a significantly longer elimination half-life and higher plasma concentrations in cattle compared to ivermectin [1]. Specifically, after subcutaneous administration, the plasma half-life of doramectin is approximately twice that of ivermectin, and its maximum plasma concentration (Cmax) is also higher [1]. This translates to a longer duration of antiparasitic activity and a more convenient, less frequent dosing regimen. While this data pertains to the parent drug and not epi-doramectin, it strongly differentiates the doramectin molecule from ivermectin in the procurement decision-making process, making doramectin a preferred choice for long-acting parasite control. The use of epi-doramectin as a reference standard ensures that the doramectin API used in these long-acting formulations meets the required purity standards.

Evidence Dimension	Elimination Half-Life (t½) in Cattle
Target Compound Data	Doramectin t½ ≈ 5-7 days (subcutaneous).
Comparator Or Baseline	Ivermectin t½ ≈ 3-4 days (subcutaneous).
Quantified Difference	Doramectin half-life is approximately 1.5 to 2 times longer than ivermectin.
Conditions	Healthy cattle, single subcutaneous injection at therapeutic dose (200 µg/kg).

Why This Matters

The longer half-life of doramectin enables less frequent dosing and provides more sustained protection against parasite reinfection, a key differentiator for livestock producers and veterinarians when selecting an endectocide.

• [1] Lanusse, C., Lifschitz, A., Virkel, G., Alvarez, L., Sanchez, S., Sutra, J. F., ... & Alvinerie, M. (1997). Comparative plasma disposition kinetics of ivermectin, moxidectin and doramectin in cattle. Journal of Veterinary Pharmacology and Therapeutics, 20(2), 91-99. View Source

Absence of Published Biological Activity for Epi-doramectin Defines Its Non-Therapeutic Role

According to leading suppliers of epi-doramectin, there are no published reports on the biological activity or environmental fate of this specific stereoisomer . This is a critical piece of information for procurement. It unequivocally establishes that epi-doramectin is not a therapeutic agent, and its primary, if not sole, value proposition is as an analytical reference standard. This contrasts sharply with the parent compound doramectin and other in-class alternatives like ivermectin, moxidectin, and selamectin, all of which are marketed as active pharmaceutical ingredients with well-characterized antiparasitic profiles. For a scientific user, this means epi-doramectin should never be procured for use as a drug, but is essential for laboratories performing quality control, method development, or stability studies on doramectin-containing products.

Evidence Dimension	Published Biological Activity Data
Target Compound Data	0 published reports (absence of evidence).
Comparator Or Baseline	Doramectin, Ivermectin, Moxidectin, Selamectin: Thousands of published reports on in vitro and in vivo efficacy, pharmacokinetics, and safety.
Quantified Difference	Qualitative difference; presence vs. complete absence of published biological activity data.
Conditions	Scientific literature as of 2026, as stated by the supplier.

Why This Matters

This negative evidence is a powerful differentiator. It defines the compound's specific, non-therapeutic application as a reference standard, preventing its misapplication and ensuring correct procurement.

Epi-doramectin Research and Industrial Applications

Pharmaceutical Quality Control & Regulatory Compliance

Epi-doramectin is an indispensable reference standard for the quantification of the 2-epimer impurity in doramectin active pharmaceutical ingredient (API) batches. As mandated by pharmacopoeial monographs [1], a validated HPLC method requires epi-doramectin to establish system suitability, identify the impurity peak, and calculate its concentration relative to the main doramectin peak. The absence of this specific reference standard would render a laboratory non-compliant with regulatory requirements and unable to accurately certify the purity of doramectin for use in veterinary formulations. This scenario is directly supported by the compound's defined role as an isomer and the established chromatographic differentiation between doramectin and epi-doramectin [2].

Environmental Fate and Residue Monitoring

During the development of stability-indicating methods for doramectin formulations, forced degradation studies are performed to identify potential degradation products. Epi-doramectin is a known degradation product formed under basic conditions [1]. Therefore, having an authentic reference standard of epi-doramectin is essential for identifying and quantifying this specific degradation peak in stressed samples. This allows method developers to ensure the method is capable of separating and detecting this potential impurity from the active drug, a critical requirement for ICH Q1A(R2) compliant stability protocols. This application is a direct extension of the supporting evidence for its chromatographic resolution.

Method Development and Validation in Food Safety

In bioanalytical laboratories developing LC-MS/MS methods for quantifying doramectin in plasma or tissue matrices, epi-doramectin serves as a valuable tool for method validation. It can be used to demonstrate method selectivity, showing that the assay can distinguish between the parent drug and its epimer, which may co-extract from biological samples. While not a primary internal standard, its availability allows for the rigorous assessment of matrix effects and potential isobaric interferences. This scenario is particularly relevant given the established pharmacokinetic differences between doramectin and other macrocyclic lactones like ivermectin, which necessitate robust, selective analytical methods [2].

Research on Avermectin Degradation Pathways and Environmental Fate

For research groups investigating the environmental fate and degradation pathways of doramectin, epi-doramectin is a key reference compound. As a primary base-catalyzed isomerization product [1], its identification in soil, water, or fecal samples can provide evidence of the specific chemical transformations doramectin undergoes in the environment. This application is supported by the established chemical knowledge of its formation and the absence of data on its own biological activity, which positions it as a transformation product rather than a bioactive residue [2].

Application

Selection property

Validation focus

Pharmaceutical quality control & regulatory submission

Certified impurity reference standard with defined chromatographic identity

Method specificity, accuracy, and repeatability for doramectin-related substances

Environmental fate and residue monitoring

Degradation product derived from doramectin; relevant for persistence and transformation tracking

Analytical method suitability for soil, water, and biota matrices

Food safety multi-residue method development

Reference standard required for avermectin residue identification in milk, meat, and related matrices

Method specificity and accurate quantification of epi-doramectin in complex food extracts

• [1] Pivnichny, J. V., Arison, B. H., Preiser, F. A., Shim, J. S. K., & Smith, R. V. (1988). Base-catalyzed isomerization of avermectins. Journal of Agricultural and Food Chemistry, 36(4), 826-828. View Source
• [2] Lanusse, C., Lifschitz, A., Virkel, G., Alvarez, L., Sanchez, S., Sutra, J. F., ... & Alvinerie, M. (1997). Comparative plasma disposition kinetics of ivermectin, moxidectin and doramectin in cattle. Journal of Veterinary Pharmacology and Therapeutics, 20(2), 91-99. View Source